![molecular formula C12H11F2NO3S B2945659 2,6-difluoro-N-(2-(furan-3-yl)ethyl)benzenesulfonamide CAS No. 1428356-96-0](/img/structure/B2945659.png)
2,6-difluoro-N-(2-(furan-3-yl)ethyl)benzenesulfonamide
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Overview
Description
The compound “2,6-difluoro-N-(2-(furan-3-yl)ethyl)benzenesulfonamide” is a complex organic molecule. It contains a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen . The molecule also contains a benzenesulfonamide group, which is a common motif in pharmaceutical drugs .
Synthesis Analysis
The synthesis of such compounds often involves multiple steps and various chemical reactions. For instance, the synthesis of furan derivatives often involves the Paal-Knorr Furan Synthesis . Additionally, the synthesis of benzenesulfonamide derivatives can involve the reaction of aniline with sulfonyl chloride .Molecular Structure Analysis
The molecular structure of “2,6-difluoro-N-(2-(furan-3-yl)ethyl)benzenesulfonamide” can be analyzed using various spectroscopic techniques such as FT-IR, FT-Raman, UV–VIS, NMR, and DFT methods . These techniques can provide detailed information about the geometrical and vibrational properties of the molecule.Chemical Reactions Analysis
The chemical reactions involving “2,6-difluoro-N-(2-(furan-3-yl)ethyl)benzenesulfonamide” can be complex and varied. For example, furan derivatives can undergo reactions such as tetraphenylporphin-photosensitized oxygenation . Additionally, benzenesulfonamide derivatives can participate in a variety of chemical reactions depending on the specific functional groups present .Physical And Chemical Properties Analysis
The physical and chemical properties of “2,6-difluoro-N-(2-(furan-3-yl)ethyl)benzenesulfonamide” can be determined using various analytical techniques. For example, its molecular weight, density, melting point, and boiling point can be determined .Scientific Research Applications
Interplay of Structure and Reactivity
The reactivity of difluorinated alkenoates with furan and substituted furans in the presence of a tin(IV) catalyst highlights the unique interplay of structure and reactivity facilitated by difluoro substitution. This interaction, explored through density functional theory (DFT) calculations, reveals a highly polar transition state, suggesting that the fluorination at specific positions significantly affects the reactivity of these compounds in cycloaddition reactions. The study also investigates the in situ ring opening of cycloadducts, leading to cyclic carbonate formation, demonstrating the potential of difluoro-substituted compounds in synthesizing complex organic structures (Griffith et al., 2006).
Gold(I)-Catalyzed Cascade Reactions
A gold(I)-catalyzed cascade reaction involving N-(furan-3-ylmethylene)benzenesulfonamides showcases the versatility of these compounds in organic synthesis. The reaction pathway, involving a rare 1,2-alkynyl migration onto a gold carbenoid, enriches the chemistry of gold carbenoids with regard to group migration. This methodology provides a novel route for synthesizing highly substituted N-(furan-3-ylmethylene)benzenesulfonamides from easily accessible materials, underscoring the potential applications of furan-containing sulfonamides in medicinal chemistry and material science (Wang et al., 2014).
Synthesis and X-ray Characterization
The synthesis and X-ray characterization of tetrahydro-diepoxybenzo[de]isoquinoline derivatives, obtained from cycloaddition reactions involving perfluorobut-2-yne dienophile and N,N-bis(furan-2-ylmethyl)-4-R-benzenesulfonamides, highlight the structural versatility and potential for creating complex molecular architectures. The study provides insights into the "pincer"- and "domino"-type adducts' formation, offering a foundation for developing new materials and pharmaceuticals with tailored properties (Grudova et al., 2020).
Directed Metalation Group Applications
Benzenesulfonamide serves as a powerful Directed Metalation Group (DMG), highlighting its potential in arylsulfonamides' synthetic applications using Directed ortho Metalation (DoM) methodology. This approach facilitates the synthesis of various heterocyclic compounds, illustrating the role of benzenesulfonamide derivatives in advancing organic synthesis methodologies and their potential in creating pharmacologically active compounds (Familoni, 2002).
pH-Responsive Mn2+ Complexes
The design of ligands containing N-ethyl-4-(trifluoromethyl)benzenesulfonamide groups that show pH-dependent relaxivity upon complexation with Mn2+ underscores the application of these compounds in developing new contrast agents for magnetic resonance imaging (MRI). The study explores the protonation and stability constants of these complexes, offering insights into creating more effective and responsive imaging agents (Uzal-Varela et al., 2020).
Mechanism of Action
Target of Action
The compound contains a furan ring, which is a heterocyclic organic compound that is aromatic because one of the lone pairs of electrons on the oxygen atom is delocalized . Furan derivatives have been found to exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer effects . .
Safety and Hazards
properties
IUPAC Name |
2,6-difluoro-N-[2-(furan-3-yl)ethyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11F2NO3S/c13-10-2-1-3-11(14)12(10)19(16,17)15-6-4-9-5-7-18-8-9/h1-3,5,7-8,15H,4,6H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GIEKRGPHQRHBKG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)S(=O)(=O)NCCC2=COC=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11F2NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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